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Compound of Interest

Compound Name: Enalapril Diketopiperazine

Cat. No.: B127858

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of Enalapril Diketopiperazine, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is crucial for ensuring personal
safety and maintaining a secure laboratory environment.

Hazard Identification and Physicochemical Properties

Enalapril Diketopiperazine is classified as an irritant and is suspected of damaging fertility or
the unborn child[1]. It can cause skin, eye, and respiratory irritation[1].

Physicochemical Data:

Property Value Source
Molecular Formula C20H26N20a4 [11[2][3][4]
Molecular Weight 358.43 g/mol [31141[5]
CAS Number 115729-52-7 [11121[3114]
Appearance Solid (powder) [2][6]
Melting Point 93-94°C [7]

Boiling Point 562.9 + 50.0 °C (Predicted) [7]
Density 1.22 + 0.1 g/cm? (Predicted) [7]
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GHS Hazard Classification:

Hazard Class Category GHS Code
Skin Irritation 2 H315
Eye Irritation 2A H319

Specific target organ toxicity —
Single exposure (Respiratory 3 H335

tract irritation)

Reproductive toxicity 2 H361

Source:[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table outlines the minimum PPE requirements for various activities involving Enalapril
Diketopiperazine.
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Activity

Required PPE

Rationale

Handling Powders (Weighing,
Compounding)

Double nitrile gloves,
disposable low-permeability
gown, safety goggles with
side-shields or face shield,

N95 respirator.

Prevents inhalation of airborne
particles and minimizes skin
and eye contact[2][6][8][9].

Handling Solutions

Nitrile gloves, lab coat, safety

glasses with side-shields.

Reduces the risk of exposure
from splashes and incidental
contact[6][8].

Spill Cleanup

Double nitrile gloves,
disposable gown, safety
goggles and face shield,

appropriate respirator.

Protects against concentrated
exposure during cleanup

operations[6][8].

Disposal of Contaminated
Waste

Nitrile gloves.

Prevents direct contact with

contaminated materials[6].

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling Enalapril Diketopiperazine is essential to minimize risk.

Workflow for Safe Handling
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Caption: Workflow for the safe handling of Enalapril Diketopiperazine.
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Detailed Protocol:

e Preparation:
o Before beginning any work, ensure all necessary PPE is worn correctly[6].

o Prepare the designated workspace by laying down absorbent bench paper to contain any
potential spills[6].

e Handling Powders (Weighing):

[¢]

All handling of Enalapril Diketopiperazine powder must be conducted within a certified
chemical fume hood or a ventilated balance enclosure to control dust[6].

[¢]

Use anti-static weigh boats or paper to minimize electrostatic dispersal of the powder.

[¢]

Use a dedicated spatula for transferring the powder.

[e]

Immediately after weighing, securely close the primary container[6].
e Solubilization:
o Add the solvent to the vessel containing the weighed powder.

o Ensure the container is securely capped before mixing, which can be done by gentle
swirling or, if necessary, using a sonicator or vortex mixer.

e Storage:
o Store Enalapril Diketopiperazine in a clearly labeled, tightly sealed container[8].

o The storage area should be a locked, designated, dry, cool, and well-ventilated place|[8].
Recommended storage temperatures vary, with sources suggesting 2-8°C, -20°C, and
+5°C[3][4][10]. Consult the supplier's specific recommendations.

e Decontamination:

o After handling, thoroughly wipe down the balance, spatula, and all work surfaces with an
appropriate cleaning agent, such as 70% ethanol.
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o Dispose of all contaminated disposables, including bench paper and cleaning materials,
as hazardous pharmaceutical waste[6].

Disposal Plan

Proper disposal of Enalapril Diketopiperazine and associated contaminated waste is critical
to prevent environmental contamination and accidental exposure.

Waste Segregation and Disposal Workflow

Waste Generation

(Contaminated Solids (Gloves, Gowns, Bench Paper, etc.)) (Unused/Expired Produc) (Empty Primary Containers) (Contaminated Solutions)

Waste Collection

Y \ 4
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Disg 'osal

Gispose of through a licensed hazardous waste disposal service in accordance with local, state, and federal regulationa

Click to download full resolution via product page

Caption: Disposal workflow for Enalapril Diketopiperazine waste.

Disposal Protocol:

» Waste Identification: All materials that have come into contact with Enalapril
Diketopiperazine, including unused product, contaminated PPE, labware, and cleaning
materials, must be treated as hazardous waste|[6].

e Containment:
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o Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste
container.

o Collect liquid waste in a separate, compatible, and labeled hazardous waste container.
Disposal:

o Dispose of all waste containing Enalapril Diketopiperazine through an approved
hazardous waste disposal program[11].

o Ensure compliance with all institutional, local, and national regulations for chemical waste
disposal. Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures
Spill Response:

Evacuate: Immediately alert others and evacuate all non-essential personnel from the spill
area[6].

Communicate: Report the spill to the laboratory supervisor.
Secure the Area: Restrict access to the spill area. Ensure the area is well-ventilated.
Contain:

o For powders, gently cover the spill with a damp paper towel to prevent the powder from
becoming airborne[6].

o For liquids, use a chemical spill kit with appropriate absorbent materials to contain the
spill.

Clean:
o Wearing appropriate PPE, carefully clean the spill area.

o Place all cleanup materials into a designated hazardous waste container.
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o Decontaminate: Thoroughly decontaminate the spill area and any equipment used for
cleanup.

First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention[2].

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists[2][11].

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention[2].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention[11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Enalapril diketopiperazine | C20H26N204 | CID 14962498 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. kmpharma.in [kmpharma.in]
. enalapril diketopiperazine | LGC Standards [lgcstandards.com]

. Enalapril Diketopiperazine | LGC Standards [lgcstandards.com]

. benchchem.com [benchchem.com]

2
3
4

e 5. scbt.com [scbt.com]
6
7. Enalapril diketopiperazine CAS#: 115729-52-7 [m.chemicalbook.com]
8

. pharmacopoeia.tso.co.uk [pharmacopoeia.tso.co.uk]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://kmpharma.in/download_msds/11598
https://kmpharma.in/download_msds/11598
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ID_6N.pdf
https://kmpharma.in/download_msds/11598
https://www.organon.com/docs/product/safety-data-sheets/Enalapril%20Formulation_HH_ID_6N.pdf
https://www.benchchem.com/product/b127858?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/14962498
https://pubchem.ncbi.nlm.nih.gov/compound/14962498
https://kmpharma.in/download_msds/11598
https://www.lgcstandards.com/DE/en/enalapril-diketopiperazine/p/BP%20743?queryID=6454f2ced6b794fc6a942bc4fdeaa30d
https://www.lgcstandards.com/DZ/en/Enalapril-Diketopiperazine/p/TRC-E555270
https://www.scbt.com/p/enalapril-diketopiperazine-115729-52-7
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_ACE_Inhibitors_A_Ceronapril_Case_Study.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB32328954_EN.htm
https://www.pharmacopoeia.tso.co.uk/content/file/products/healthandsafety/CAT-743_GB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

9. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

e 10. Enalapril Diketopiperazine | CAS Number 115729-52-7 [klivon.com]
e 11. organon.com [organon.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Guide for Handling
Enalapril Diketopiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127858#personal-protective-equipment-for-handling-
enalapril-diketopiperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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